Cas no 13720-44-0 (Naphthalene, 1-fluoro-5-nitro-)

• Product Name: Naphthalene, 1-fluoro-5-nitro-
• CAS No: 13720-44-0
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• MDL: MFCD27944355
• CID: 1251444
• PubChem ID: 21730284
• Update Time: 2025-05-20

Naphthalene, 1-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-fluoro-5-nitro-
• 1-fluoro-5-nitronaphthalene
• 13720-44-0
• DTXSID60617451
• UTIRKPWIJBXLEC-UHFFFAOYSA-N
• SY294188
• MFCD27944355
• 1-fluoro-5-nitro-naphthalene
• F86643
• SCHEMBL1126793
• DB-216113

• MDL： MFCD27944355
• Inchi： 1S/C10H6FNO2/c11-9-5-1-4-8-7(9)3-2-6-10(8)12(13)14/h1-6H
• InChI Key： UTIRKPWIJBXLEC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C(C=CC=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.03828
• Monoisotopic Mass: 191.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Additional information on Naphthalene, 1-fluoro-5-nitro-

1-Fluoro-5-Nitronaphthalene (CAS No. 13720-44-0): An Overview of Its Properties, Applications, and Recent Research Advances

1-Fluoro-5-nitronaphthalene (CAS No. 13720-44-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring substituted with a fluoro group at the 1-position and a nitro group at the 5-position. The combination of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 1-fluoro-5-nitronaphthalene is C₁₀H₆FNO₂, and its molecular weight is approximately 193.16 g/mol. The compound is typically a solid at room temperature and exhibits a yellowish color due to the presence of the nitro group. Its melting point is around 85-87°C, and it has a boiling point of approximately 280°C at atmospheric pressure. These physical properties make it suitable for various applications, including as an intermediate in the synthesis of pharmaceuticals, dyes, and other fine chemicals.

In terms of its chemical reactivity, 1-fluoro-5-nitronaphthalene is known for its high reactivity towards nucleophilic substitution reactions. The fluoro group on the naphthalene ring can be readily replaced by other nucleophiles, such as amines or thiols, making it an excellent starting material for the synthesis of more complex molecules. Additionally, the nitro group can be reduced to an amino group using various reducing agents, such as hydrogen gas in the presence of a palladium catalyst or sodium dithionite in aqueous solution. This versatility in chemical transformations has led to its widespread use in synthetic organic chemistry.

Recent research has highlighted several interesting applications of 1-fluoro-5-nitronaphthalene in both academic and industrial settings. One notable area of study involves its use as a building block in the synthesis of novel materials with unique electronic properties. For example, researchers at the University of California, Berkeley, have explored the use of 1-fluoro-5-nitronaphthalene derivatives in the development of organic semiconductors for electronic devices. These materials exhibit high charge carrier mobility and excellent stability under various environmental conditions, making them promising candidates for next-generation electronics.

In the pharmaceutical industry, 1-fluoro-5-nitronaphthalene has been investigated as a potential intermediate in the synthesis of drugs with anti-inflammatory and anticancer properties. A study published in the Journal of Medicinal Chemistry reported that derivatives of 1-fluoro-5-nitronaphthalene showed significant inhibitory activity against cyclooxygenase enzymes (COX), which are key targets for anti-inflammatory drugs. Furthermore, another study conducted by researchers at Harvard University demonstrated that certain derivatives of this compound exhibited potent cytotoxic effects against various cancer cell lines, suggesting its potential as a lead compound for drug development.

The environmental impact of 1-fluoro-5-nitronaphthalene and its derivatives is also an important consideration. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Researchers at the University of Manchester have conducted studies on the biodegradability and ecotoxicity of related naphthalene derivatives, providing valuable insights into their environmental fate and effects.

In conclusion, 1-fluoro-5-nitronaphthalene (CAS No. 13720-44-0) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique molecular structure and reactivity profile make it an essential building block for synthetic chemists and materials scientists alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in both academic and industrial contexts.